Cas no 2171766-93-9 (4-{3-(dimethylamino)butylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-{3-(dimethylamino)butylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171766-93-9
• MF: C₂₆H₃₃N₃O₅
• MW: 467.557327032089
• CID: 6513696
• PubChem ID: 165586588
• Update Time: 2025-07-23

4-{3-(dimethylamino)butylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-(dimethylamino)butylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171766-93-9
• 4-{[3-(dimethylamino)butyl]carbamoyl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1528218

• Inchi： 1S/C26H33N3O5/c1-17(29(2)3)14-15-27-25(32)23(12-13-24(30)31)28-26(33)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,12-16H2,1-3H3,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： TVHSMZBHGINRBE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(C)N(C)C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.24202116g/mol
• Monoisotopic Mass: 467.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 108Ų

Additional information on 4-{3-(dimethylamino)butylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-{3-(dimethylamino)butylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 2171766-93-9)

4-{3-(dimethylamino)butylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171766-93-9, is a sophisticated compound that has garnered significant attention in the field of chemical and biomedical research. This molecule, characterized by its intricate structure, combines multiple functional groups that make it a promising candidate for various applications, particularly in drug development and biochemical studies.

The compound features a backbone of butanoic acid with two distinct functional modifications. The first modification is the presence of a dimethylamino group at the third carbon position, which introduces basicity and potential interactions with acidic moieties in biological systems. This feature is particularly relevant in the design of bioactive molecules where charge distribution and solubility are critical factors.

Additionally, the molecule incorporates a carbamoyl group at the fourth carbon position, further enhancing its reactivity and versatility. The carbamoyl functionality is a key element in many pharmaceutical intermediates and can serve as a site for further derivatization, allowing for the creation of more complex structures. This makes 4-{3-(dimethylamino)butylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid a valuable building block in synthetic chemistry.

The second major modification involves the attachment of a methoxycarbonyl group to an amino group at the fourth carbon position. This methoxycarbonyl (or ester) group is known for its stability and its ability to participate in various chemical reactions, including peptide coupling and protease inhibition. The presence of this group not only enhances the molecular complexity but also opens up possibilities for designing molecules with specific biological activities.

The most intriguing aspect of this compound is the combination of these functional groups within a single molecular framework. The flanking amino and carbamoyl groups provide opportunities for hydrogen bonding interactions, while the dimethylamino group can engage in cation-pi stacking interactions with aromatic residues in proteins. These interactions are crucial in drug-receptor binding and can be exploited to design molecules with high affinity and selectivity.

In recent years, there has been growing interest in the development of peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved stability and bioavailability. The compound 4-{3-(dimethylamino)butylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid exhibits characteristics that make it an excellent candidate for such applications. Its rigid backbone structure, combined with multiple functional groups, allows it to mimic peptide motifs while avoiding their limitations.

One of the most exciting areas of research involving this compound is its potential application in targeted drug delivery systems. The flourenyl moiety present in the methoxycarbonyl group can be used as a fluorescent label, enabling real-time tracking of drug delivery and distribution within biological systems. This capability is particularly valuable in preclinical studies where understanding the pharmacokinetics and biodistribution of novel compounds is essential.

The dimethylamino group also plays a significant role in modulating the pharmacokinetic properties of the molecule. By introducing basicity, it can enhance membrane permeability, facilitating cellular uptake. This feature is particularly relevant in designing drugs that need to cross biological barriers efficiently. Additionally, the basicity can be exploited to create prodrugs that release active species under specific physiological conditions, thereby improving therapeutic efficacy.

Another area where this compound shows promise is in the development of enzyme inhibitors. The combination of carbamoyl and methoxycarbonyl groups provides multiple sites for interaction with enzymatic active sites. This allows for the design of molecules that can selectively inhibit specific enzymes involved in disease pathways. For instance, inhibitors targeting proteases have been extensively studied for their potential in treating conditions like cancer and inflammation.

The versatility of 4-{3-(dimethylamino)butylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid also extends to its use as an intermediate in organic synthesis. The presence of multiple functional groups provides numerous opportunities for chemical modifications, allowing chemists to tailor the properties of the molecule for specific applications. This flexibility makes it an invaluable tool in both academic research and industrial settings.

In conclusion, 4-{3-(dimethylamino)butylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171766-93-9) is a multifaceted compound with significant potential in various fields of chemical and biomedical research. Its unique structural features make it an excellent candidate for drug development, peptidomimetic design, targeted drug delivery systems, enzyme inhibition studies, and organic synthesis applications. As research continues to uncover new possibilities for this molecule, its importance is likely to grow even further.